Cas no 60484-30-2 (5-Hydroxy-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-Hydroxy-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 60484-30-2
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD12197689
• CID: 4715544
• Update Time: 2025-09-28

5-Hydroxy-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
• 5-Hydroxy-3-methyl-1-(p-tolyl)-1H-pyrazole-4-carbaldehyde
• 4-(hydroxymethylene)-3-methyl-1-(4-methylphenyl)-1,2-diazolin-5-one
• BAS 00516129
• CBMicro_026518
• STK895084
• BBL003472
• SBB000561
• ST019588
• 5-methyl-2-(4-methylp
• 5-Hydroxy-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

• MDL： MFCD12197689
• Inchi： 1S/C12H12N2O2/c1-8-3-5-10(6-4-8)14-12(16)11(7-15)9(2)13-14/h3-7,13H,1-2H3
• InChI Key： FRMIABHZGJGJCY-UHFFFAOYSA-N
• SMILES： O=C1C(C=O)=C(C)NN1C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Topological Polar Surface Area: 49.4

Additional information on 5-Hydroxy-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 5-Hydroxy-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 60484-30-2)

5-Hydroxy-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde, with the CAS number 60484-30-2, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique pyrazole core and aldehyde functional group, serves as a versatile intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its molecular structure, featuring a hydroxy group and a methylphenyl substituent, contributes to its reactivity and potential applications in drug discovery and development.

In recent years, the demand for pyrazole derivatives has surged due to their broad-spectrum biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers have particularly focused on 5-Hydroxy-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde as a key building block for designing novel therapeutic agents. Its aldehyde functionality allows for facile derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. This aligns with the growing trend of fragment-based drug design, where small molecules like this are used to identify potent leads.

The compound's CAS No. 60484-30-2 is frequently searched in academic and industrial databases, reflecting its relevance in current research. Users often inquire about its synthetic routes, physicochemical properties, and safety data. For instance, common questions include: "What are the optimal conditions for synthesizing 5-Hydroxy-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde?" or "How does the methylphenyl group influence its reactivity?" Addressing these queries, studies have shown that the compound can be efficiently prepared via condensation reactions, with yields optimized under mild acidic conditions.

Another hot topic linked to this compound is its role in green chemistry. With increasing emphasis on sustainable practices, researchers are exploring eco-friendly catalytic systems to synthesize pyrazole-based aldehydes. The use of biodegradable solvents and recyclable catalysts in the production of CAS No. 60484-30-2 has become a focal point, catering to the global push for reduced environmental impact. This aligns with the broader industry shift toward green synthesis and circular economy principles.

From a commercial perspective, 5-Hydroxy-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is supplied by several specialty chemical manufacturers, often with high purity grades (>98%). Its applications extend beyond pharmaceuticals to include organic electronics and advanced materials, where its conjugated system contributes to desirable electronic properties. This versatility makes it a valuable asset in the development of OLEDs and sensors, further driving its market demand.

In summary, 5-Hydroxy-3-methyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 60484-30-2) stands out as a multifunctional compound with wide-ranging applications. Its significance in drug discovery, material science, and sustainable chemistry underscores its importance in modern research. As scientific inquiries continue to evolve, this compound remains a subject of intense study, offering promising avenues for innovation and development.